Cas no 1807306-98-4 (Ethyl 4-cyano-3-hydroxy-2-(hydroxymethyl)phenylacetate)

• Product Name: Ethyl 4-cyano-3-hydroxy-2-(hydroxymethyl)phenylacetate
• CAS No: 1807306-98-4
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 4944371
• Update Time: 2025-08-05

Ethyl 4-cyano-3-hydroxy-2-(hydroxymethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-hydroxy-2-(hydroxymethyl)phenylacetate

• Inchi： 1S/C12H13NO4/c1-2-17-11(15)5-8-3-4-9(6-13)12(16)10(8)7-14/h3-4,14,16H,2,5,7H2,1H3
• InChI Key： GYQKTDNBMZJMSF-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(C#N)=C(C=1CO)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 309
• XLogP3: 1.1
• Topological Polar Surface Area: 90.6

Additional information on Ethyl 4-cyano-3-hydroxy-2-(hydroxymethyl)phenylacetate

Ethyl 4-cyano-3-hydroxy-2-(hydroxymethyl)phenylacetate (CAS No. 1807306-98-4): A Comprehensive Overview

Ethyl 4-cyano-3-hydroxy-2-(hydroxymethyl)phenylacetate, identified by its CAS number 1807306-98-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex aromatic structure and functional groups, has garnered attention due to its potential applications in drug discovery and molecular research. The presence of both cyano and hydroxymethyl groups in its framework suggests a versatile reactivity that could be exploited in various synthetic pathways.

The structural motif of Ethyl 4-cyano-3-hydroxy-2-(hydroxymethyl)phenylacetate positions it as a valuable intermediate in the synthesis of more complex organic molecules. The cyano group, a well-known pharmacophore, can participate in hydrogen bonding interactions and influence the electronic properties of the molecule. This feature makes it particularly useful in the design of bioactive compounds targeting specific biological pathways. Additionally, the hydroxymethyl group provides a site for further functionalization, enabling the creation of derivatives with tailored properties.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from natural product scaffolds. The structural features of Ethyl 4-cyano-3-hydroxy-2-(hydroxymethyl)phenylacetate bear a resemblance to certain alkaloids and flavonoids, which are known for their pharmacological activities. For instance, studies have shown that compounds with similar aromatic structures exhibit anti-inflammatory, antioxidant, and antimicrobial properties. This has prompted researchers to explore the potential of Ethyl 4-cyano-3-hydroxy-2-(hydroxymethyl)phenylacetate as a precursor in the synthesis of new drugs.

The cyano group in particular has been extensively studied for its role in modulating biological activity. In various pharmacological contexts, the cyano moiety can serve as a hydrogen bond acceptor or participate in π-stacking interactions with other aromatic rings. These interactions are crucial for the binding affinity and specificity of drug molecules to their targets. Furthermore, the cyano group can undergo reduction to form amides or carboxamides, which are common functional groups in many active pharmaceutical ingredients (APIs).

The hydroxymethyl group also contributes to the reactivity and functionality of Ethyl 4-cyano-3-hydroxy-2-(hydroxymethyl)phenylacetate. This group can be oxidized to form aldehydes or carboxylic acids, or it can participate in etherification reactions to introduce additional structural complexity. Such modifications are often employed to enhance solubility, improve metabolic stability, or alter pharmacokinetic profiles. The versatility of this functional group makes it an attractive feature for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in computational chemistry have enabled more efficient screening and design of bioactive molecules. Virtual screening techniques, combined with molecular docking simulations, have been used to identify potential binding interactions between Ethyl 4-cyano-3-hydroxy-2-(hydroxymethyl)phenylacetate and biological targets such as enzymes and receptors. These studies have provided valuable insights into the structural requirements for drug-like activity and have guided the optimization of lead compounds.

In addition to its synthetic utility, Ethyl 4-cyano-3-hydroxy-2-(hydroxymethyl)phenylacetate has been explored in various biochemical assays. Its ability to interact with biological molecules has been investigated using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analytical methods have helped elucidate its mode of action and provide evidence for its potential therapeutic applications.

The pharmaceutical industry continues to seek innovative approaches for drug development, and natural product-inspired compounds like Ethyl 4-cyano-3-hydroxy-2-(hydroxymethyl)phenylacetate offer promising leads. By leveraging their unique structural features, researchers aim to develop drugs with improved efficacy, reduced side effects, and enhanced patient compliance. The continued exploration of this compound is likely to yield new insights into disease mechanisms and therapeutic strategies.

In conclusion, Ethyl 4-cyano-3-hydroxy-2-(hydroxymethyl)phenylacetate (CAS No. 1807306-98-4) is a multifaceted compound with significant potential in pharmaceutical research. Its complex structure and functional groups make it a valuable intermediate for synthesizing bioactive molecules. The growing body of research on similar compounds suggests that further exploration of this molecule could lead to novel therapeutic agents with broad applications in medicine.